Cas no 2106538-87-6 (2,2-dimethyl-1-[(3S)-pyrrolidin-3-yl]propan-1-one)

• Product Name: 2,2-dimethyl-1-[(3S)-pyrrolidin-3-yl]propan-1-one
• CAS No: 2106538-87-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5916157
• PubChem ID: 90180630
• Update Time: 2025-06-08

2,2-dimethyl-1-[(3S)-pyrrolidin-3-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-[(3S)-pyrrolidin-3-yl]propan-1-one
• SCHEMBL15745589
• EN300-798949
• 2106538-87-6

• Inchi： 1S/C9H17NO/c1-9(2,3)8(11)7-4-5-10-6-7/h7,10H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： AAQIEGBSVWXMKL-ZETCQYMHSA-N
• SMILES： O=C(C(C)(C)C)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Additional information on 2,2-dimethyl-1-[(3S)-pyrrolidin-3-yl]propan-1-one

2,2-Dimethyl-1-[(3S)-pyrrolidin-3-yl]propan-1-one: A Comprehensive Overview

2,2-Dimethyl-1-[(3S)-pyrrolidin-3-yl]propan-1-one, also known by its CAS number CAS 2106538-87-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a member of the broader class of pyrrolidine derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The structure of this compound features a pyrrolidine ring system with specific stereochemistry at the (3S) position, making it a chiral molecule with potential enantioselective properties.

The synthesis of 2,2-Dimethyl-1-[(3S)-pyrrolidin-3-yl]propan-1-one typically involves multi-step organic reactions, often leveraging the principles of asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric aldol reactions have enabled more efficient and selective syntheses of such compounds. These methods not only enhance the yield but also improve the enantiomeric excess, which is crucial for applications in pharmaceuticals where stereochemistry plays a pivotal role.

One of the most promising areas of research involving this compound is its potential as a building block in drug discovery. Pyrrolidine derivatives are known for their ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, studies have shown that analogs of CAS 2106538-87-6 can act as agonists or antagonists at certain GPCR subtypes, making them valuable leads for developing treatments for conditions such as hypertension, pain, and neurological disorders.

In addition to its pharmacological applications, 2,2-Dimethyl-1-[(3S)-pyrrolidin-3-yl]propan-1-one has also been explored in the context of chemical synthesis as an intermediate. Its structure provides a versatile platform for further functionalization, allowing chemists to append various substituents that can enhance bioavailability or target specificity. Recent research has focused on optimizing these synthetic pathways to minimize environmental impact and maximize scalability.

The physical properties of this compound are also worth noting. It has a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its logP value indicates moderate lipophilicity, which is advantageous for designing drugs with suitable pharmacokinetic profiles.

From an analytical standpoint, the characterization of CAS 2106538-87-based compounds often employs techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods provide critical insights into the compound's purity, stereochemistry, and crystal structure, which are essential for both academic research and industrial applications.

In conclusion, 2,2-Dimethyl-[...]-pyrrolidin-propanone stands as a testament to the ongoing innovation in organic chemistry and drug discovery. Its unique structure and versatile properties continue to drive research across multiple disciplines, offering new possibilities for therapeutic development and chemical synthesis.